Tetrathionic acid, disodium salt
CAS No.: 10101-86-7
Cat. No.: VC21363721
Molecular Formula: H2Na2O6S4+2
Molecular Weight: 272.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10101-86-7 |
|---|---|
| Molecular Formula | H2Na2O6S4+2 |
| Molecular Weight | 272.3 g/mol |
| Standard InChI | InChI=1S/2Na.H2O6S4/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1; |
| Standard InChI Key | TYSODIVRTHAMGD-UHFFFAOYSA-N |
| SMILES | OS(=O)(=O)SSS(=O)(=O)O.[Na+].[Na+] |
| Canonical SMILES | OS(=O)(=O)SSS(=O)(=O)O.[Na+].[Na+] |
Introduction
Chemical Structure and Properties
Molecular Structure and Composition
The tetrathionate anion (S₄O₆²⁻) in disodium tetrathionate has a distinctive structure that can be visualized by following three edges of a rectangular cuboid . Within this structure, two of the sulfur atoms exist in oxidation state 0, while the other two are in oxidation state +5 . Alternatively, the compound can be viewed as an adduct resulting from the binding of S₂²⁻ to SO₃ .
A notable structural feature is that the dihedral S–S–S–S angles in the tetrathionate anion approach 90°, which is common in polysulfides . This particular configuration has been observed in various tetrathionate salts, including sodium tetrathionate dihydrate (Na₂S₄O₆·2H₂O) and barium tetrathionate dihydrate (BaS₄O₆·2H₂O) .
Physicochemical Properties
Tetrathionic acid, disodium salt exhibits several distinctive physical and chemical properties that determine its behavior in various environments and applications. These properties are summarized in Table 1.
Table 1: Physicochemical Properties of Tetrathionic Acid, Disodium Salt
The compound is recognized for its redox properties, capable of functioning as both an oxidizing and reducing agent in various chemical reactions . This dual functionality contributes significantly to its versatility in chemical and biological applications.
Synthesis and Formation
Laboratory Synthesis Methods
The primary method for synthesizing tetrathionic acid, disodium salt involves the oxidation of thiosulfate ions (S₂O₃²⁻) with iodine (I₂) . This reaction typically occurs in an aqueous solution according to the following equation:
This synthetic route is preferred in laboratory settings due to its relative simplicity and high yield of the desired product. The reaction proceeds efficiently at room temperature, making it accessible for various research and educational purposes.
It is worth noting that using bromine instead of iodine for this reaction can be problematic, as excess bromine can further oxidize the thiosulfate to sulfate rather than forming the desired tetrathionate . Therefore, careful control of reagent stoichiometry is essential when using alternative oxidizing agents.
Industrial Production Methods
Industrial production of tetrathionic acid, disodium salt employs similar oxidation processes but on a larger scale . The reaction conditions are carefully controlled to ensure high yield and purity of the product. Various purification techniques are employed to achieve the desired quality standards for commercial applications.
In industrial settings, the optimization of reaction parameters such as concentration, temperature, pH, and reaction time is crucial for maximizing efficiency and product quality. Advanced purification methods, including recrystallization and various forms of chromatography, may be used to obtain high-purity tetrathionic acid, disodium salt for specialized applications.
Chemical Reactivity
Redox Behavior
Tetrathionic acid, disodium salt participates in various redox reactions owing to its unique sulfur oxidation states. It can be oxidized to form higher oxidation state sulfur compounds, such as sulfuric acid, or reduced to form lower oxidation state sulfur compounds, such as sodium thiosulfate .
Common oxidizing agents used with tetrathionic acid, disodium salt include hydrogen peroxide and iodine, while reducing agents such as sodium borohydride can be used for reduction reactions . The versatility of tetrathionic acid, disodium salt in redox chemistry makes it valuable for various analytical and synthetic applications.
Hydrolysis and Decomposition Reactions
In aqueous solutions, tetrathionic acid, disodium salt can undergo hydrolysis, particularly under acidic conditions. This hydrolysis can lead to the formation of various sulfur-containing species, including sulfate, thiosulfate, and elemental sulfur . The stability of tetrathionic acid, disodium salt in solution depends on several factors, including pH, temperature, and the presence of other chemical species.
The decomposition pathways of tetrathionic acid, disodium salt are complex and can involve multiple intermediate species. Understanding these pathways is important for predicting the behavior of the compound in different environments and for designing stable formulations for various applications.
Corrosion Chemistry
As with other sulfur species at intermediate oxidation states (such as thiosulfate), tetrathionic acid, disodium salt can contribute to the pitting corrosion of carbon steel and stainless steel . This corrosive behavior is an important consideration in industrial applications where the compound may come into contact with metal surfaces.
The corrosion mechanism likely involves the interaction of the tetrathionate anion with metal surfaces, leading to localized breakdown of protective oxide layers and subsequent accelerated corrosion. This property necessitates appropriate material selection and corrosion prevention strategies in systems where tetrathionic acid, disodium salt is present.
Applications and Uses
Analytical Chemistry Applications
Tetrathionic acid, disodium salt serves as an important reagent in analytical chemistry, particularly in redox titrations . Its well-defined redox properties make it valuable for the determination of various analytes. The compound also functions as a source of tetrathionate ions in chemical reactions that require these species for specific analytical procedures .
The precision and reliability of analytical methods using tetrathionic acid, disodium salt depend on the purity of the reagent and the careful control of reaction conditions. Standardization procedures are often employed to ensure the accuracy of analytical results obtained using this compound.
Biological Research Uses
In biological research, tetrathionic acid, disodium salt is utilized to study redox behavior in biological systems . It has been employed as a modifier of cysteine residues in proteins, allowing researchers to investigate protein structure and function . These applications leverage the compound's ability to interact with specific functional groups in biomolecules, providing insights into biochemical processes and mechanisms.
Furthermore, the compound has been described as having potential uses in prolonging coagulation time and as an antidote in cyanide poisoning , although more research is needed to fully establish its efficacy and safety in these medical contexts.
Industrial Applications
The industrial applications of tetrathionic acid, disodium salt include:
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Manufacturing of dyes and pigments
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Production of photographic chemicals
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Use as a stabilizer in certain industrial processes
These applications leverage the compound's unique chemical properties, particularly its redox characteristics and stability under specific conditions. The water solubility of tetrathionic acid, disodium salt also contributes to its utility in various industrial processes.
Biological Significance
Role in Microbial Metabolism
One of the most intriguing biological aspects of tetrathionic acid, disodium salt is its role in bacterial metabolism. Research has demonstrated that the tetrathionate anion can serve as a terminal electron acceptor for certain bacteria, notably Salmonella enterica serotype Typhimurium . This property enables these bacteria to utilize tetrathionate for respiration, particularly in environments where oxygen availability is limited.
The ability to use tetrathionate as an electron acceptor provides certain bacteria with a competitive advantage in specific ecological niches. This metabolic pathway represents an important aspect of microbial physiology and ecology, particularly in environments with dynamic redox conditions.
Interaction with Host Immune Responses
In mammals, thiosulfate present in the small intestines can be oxidized by reactive oxygen species released by the immune system (primarily NADPH oxidase-produced superoxide) to form tetrathionate . This process becomes particularly relevant during inflammation, as it can support the growth of certain pathogenic bacteria that can utilize tetrathionate, such as Salmonella .
This represents a fascinating interaction between host immune responses, microbial metabolism, and chemical transformations of sulfur compounds. The production of tetrathionate during inflammatory responses may inadvertently create favorable conditions for certain pathogens, highlighting the complex interplay between host defense mechanisms and microbial adaptation strategies.
Comparison with Related Compounds
The Polythionate Family
Tetrathionic acid, disodium salt belongs to the polythionate family, which includes compounds with the general formula [Sₙ(SO₃)₂]²⁻, where n represents the number of sulfur atoms in the chain . Table 3 compares key features of tetrathionic acid, disodium salt with other members of this family.
Table 3: Comparison of Tetrathionic Acid, Disodium Salt with Related Polythionates
Structural and Functional Comparisons
The structure of the tetrathionate anion (S₄O₆²⁻) differs from other polythionates in the arrangement and number of sulfur atoms. While all polythionates feature chains of sulfur atoms, the specific configuration and resulting properties vary among these compounds.
The tetrathionate anion's structure, with its unique distribution of oxidation states among the sulfur atoms, contributes to its distinct chemical behavior and applications. This structural uniqueness underlies the specific reactivity patterns, biological interactions, and industrial utility of tetrathionic acid, disodium salt compared to its structural relatives.
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